Cas no 1788016-24-9 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(2-chloro-6-methylpyridin-3-yl)sulfonyl]piperazine)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(2-chloro-6-methylpyridin-3-yl)sulfonyl]piperazine
• CAS No: 1788016-24-9
• MF: C₁₈H₁₈ClN₃O₅S
• MW: 423.870622158051
• CID: 6288072
• PubChem ID: 91648620
• Update Time: 2025-10-30

1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(2-chloro-6-methylpyridin-3-yl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(2-chloro-6-methylpyridin-3-yl)sulfonyl]piperazine
• Z1702884345
• 1-(1,3-dioxaindane-5-carbonyl)-4-[(2-chloro-6-methylpyridin-3-yl)sulfonyl]piperazine
• AKOS033558820
• EN300-26614579
• 1,3-benzodioxol-5-yl-[4-(2-chloro-6-methylpyridin-3-yl)sulfonylpiperazin-1-yl]methanone
• 1788016-24-9

• Inchi： 1S/C18H18ClN3O5S/c1-12-2-5-16(17(19)20-12)28(24,25)22-8-6-21(7-9-22)18(23)13-3-4-14-15(10-13)27-11-26-14/h2-5,10H,6-9,11H2,1H3
• InChI Key： DMHPABAXYRDZAF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)S(N1CCN(C(C2=CC=C3C(=C2)OCO3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 423.0655696g/mol
• Monoisotopic Mass: 423.0655696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.4Ų

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(2-chloro-6-methylpyridin-3-yl)sulfonyl]piperazine

Introduction to 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(2-chloro-6-methylpyridin-3-yl)sulfonyl]piperazine (CAS No. 1788016-24-9)

1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(2-chloro-6-methylpyridin-3-yl)sulfonyl]piperazine (CAS No. 1788016-24-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole moiety, a sulfonyl group, and a piperazine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodioxole moiety is a cyclic structure consisting of two oxygen atoms bridged by a methylene group, forming a five-membered ring. This moiety is often found in natural products and synthetic compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the sulfonyl group in the compound adds polarity and reactivity, which can enhance its interactions with biological targets. The piperazine ring, a six-membered heterocyclic amine, is known for its ability to form hydrogen bonds and interact with various receptors, making it a common structural element in many drugs.

Recent studies have highlighted the potential of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(2-chloro-6-methylpyridin-3-yl)sulfonyl]piperazine in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential antiviral activity. Studies have demonstrated that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These findings suggest that 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(2-chloro-6-methylpyridin-3-yl)sulfonyl]piperazine could be developed into an effective antiviral agent.

The pharmacokinetic properties of this compound have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It is metabolized primarily in the liver by cytochrome P450 enzymes, and its metabolites are excreted through both renal and biliary pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(2-chloro-6-methylpyridin-3-yl)sulfonyl]piperazine in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further clinical development.

In conclusion, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(2-chloro-6-methylpyridin-3-yl)sulfonyl]piperazine (CAS No. 1788016-24-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities, making it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties for clinical use.